Cas no 514800-95-4 (methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate)
514800-95-4 structure
Product Name:methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate
CAS No:514800-95-4
MF:C12H11N3O4
MW:261.233442544937
MDL:MFCD02253784
CID:3057686
PubChem ID:591194
Update Time:2025-04-21
methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- 3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
- methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate
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- MDL: MFCD02253784
- Inchi: 1S/C12H11N3O4/c1-19-12(16)10-4-2-3-9(5-10)7-14-8-11(6-13-14)15(17)18/h2-6,8H,7H2,1H3
- InChI Key: VTXNCCMRLCHRSJ-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(=C1)CN1C=C(C=N1)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027320-250mg |
3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester |
514800-95-4 | 250mg |
£144.00 | 2022-03-01 | ||
| Fluorochem | 027320-1g |
3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester |
514800-95-4 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 027320-5g |
3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester |
514800-95-4 | 5g |
£782.00 | 2022-03-01 | ||
| Enamine | EN300-227765-0.05g |
methyl 3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoate |
514800-95-4 | 95% | 0.05g |
$168.0 | 2024-06-20 | |
| Enamine | EN300-227765-0.1g |
methyl 3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoate |
514800-95-4 | 95% | 0.1g |
$252.0 | 2024-06-20 | |
| Enamine | EN300-227765-0.25g |
methyl 3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoate |
514800-95-4 | 95% | 0.25g |
$361.0 | 2024-06-20 | |
| Enamine | EN300-227765-0.5g |
methyl 3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoate |
514800-95-4 | 95% | 0.5g |
$569.0 | 2024-06-20 | |
| Enamine | EN300-227765-1.0g |
methyl 3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoate |
514800-95-4 | 95% | 1.0g |
$728.0 | 2024-06-20 | |
| Enamine | EN300-227765-2.5g |
methyl 3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoate |
514800-95-4 | 95% | 2.5g |
$1428.0 | 2024-06-20 | |
| Enamine | EN300-227765-5.0g |
methyl 3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoate |
514800-95-4 | 95% | 5.0g |
$2110.0 | 2024-06-20 |
methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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